Cas no 1912429-59-4 (tert-butyl N-[4-[(1R)-2,2,2-trifluoro-1-hydroxyethyl]phenyl]carbamate)
tert-butyl N-[4-[(1R)-2,2,2-trifluoro-1-hydroxyethyl]phenyl]carbamate Chemical and Physical Properties
Names and Identifiers
-
- tert-butyl N-[4-[(1R)-2,2,2-trifluoro-1-hydroxyethyl]phenyl]carbamate
- NHBKIORJJQXPPC-SNVBAGLBSA-N
- tert-butyl N-{4-[(1R)-2,2,2-trifluoro-1-hydroxyethyl]phenyl}carbamate
- EN300-1877382
- 1912429-59-4
-
- Inchi: 1S/C13H16F3NO3/c1-12(2,3)20-11(19)17-9-6-4-8(5-7-9)10(18)13(14,15)16/h4-7,10,18H,1-3H3,(H,17,19)/t10-/m1/s1
- InChI Key: NHBKIORJJQXPPC-SNVBAGLBSA-N
- SMILES: FC([C@@H](C1C=CC(=CC=1)NC(=O)OC(C)(C)C)O)(F)F
Computed Properties
- Exact Mass: 291.10822786g/mol
- Monoisotopic Mass: 291.10822786g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 20
- Rotatable Bond Count: 4
- Complexity: 331
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 58.6Ų
tert-butyl N-[4-[(1R)-2,2,2-trifluoro-1-hydroxyethyl]phenyl]carbamate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1877382-0.05g |
tert-butyl N-{4-[(1R)-2,2,2-trifluoro-1-hydroxyethyl]phenyl}carbamate |
1912429-59-4 | 0.05g |
$1129.0 | 2023-05-26 | ||
| Enamine | EN300-1877382-0.1g |
tert-butyl N-{4-[(1R)-2,2,2-trifluoro-1-hydroxyethyl]phenyl}carbamate |
1912429-59-4 | 0.1g |
$1183.0 | 2023-05-26 | ||
| Enamine | EN300-1877382-0.25g |
tert-butyl N-{4-[(1R)-2,2,2-trifluoro-1-hydroxyethyl]phenyl}carbamate |
1912429-59-4 | 0.25g |
$1235.0 | 2023-05-26 | ||
| Enamine | EN300-1877382-0.5g |
tert-butyl N-{4-[(1R)-2,2,2-trifluoro-1-hydroxyethyl]phenyl}carbamate |
1912429-59-4 | 0.5g |
$1289.0 | 2023-05-26 | ||
| Enamine | EN300-1877382-1.0g |
tert-butyl N-{4-[(1R)-2,2,2-trifluoro-1-hydroxyethyl]phenyl}carbamate |
1912429-59-4 | 1g |
$1343.0 | 2023-05-26 | ||
| Enamine | EN300-1877382-2.5g |
tert-butyl N-{4-[(1R)-2,2,2-trifluoro-1-hydroxyethyl]phenyl}carbamate |
1912429-59-4 | 2.5g |
$2631.0 | 2023-05-26 | ||
| Enamine | EN300-1877382-5.0g |
tert-butyl N-{4-[(1R)-2,2,2-trifluoro-1-hydroxyethyl]phenyl}carbamate |
1912429-59-4 | 5g |
$3894.0 | 2023-05-26 | ||
| Enamine | EN300-1877382-10.0g |
tert-butyl N-{4-[(1R)-2,2,2-trifluoro-1-hydroxyethyl]phenyl}carbamate |
1912429-59-4 | 10g |
$5774.0 | 2023-05-26 |
tert-butyl N-[4-[(1R)-2,2,2-trifluoro-1-hydroxyethyl]phenyl]carbamate Related Literature
-
Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
-
Martin R. Ward,Gary W. Copeland,Andrew J. Alexander Chem. Commun., 2010,46, 7634-7636
-
Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
-
Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
Additional information on tert-butyl N-[4-[(1R)-2,2,2-trifluoro-1-hydroxyethyl]phenyl]carbamate
Comprehensive Guide to tert-butyl N-[4-[(1R)-2,2,2-trifluoro-1-hydroxyethyl]phenyl]carbamate (CAS No. 1912429-59-4)
The compound tert-butyl N-[4-[(1R)-2,2,2-trifluoro-1-hydroxyethyl]phenyl]carbamate (CAS No. 1912429-59-4) is a specialized chemical intermediate gaining attention in pharmaceutical and agrochemical research. With its unique trifluoromethyl and carbamate functional groups, this molecule serves as a critical building block in modern synthetic chemistry. Researchers are particularly interested in its chiral center at the (1R)-2,2,2-trifluoro-1-hydroxyethyl position, which offers stereoselective advantages in drug development.
Recent trends in medicinal chemistry highlight the growing demand for fluorinated compounds like 1912429-59-4, as the introduction of fluorine atoms can significantly enhance a molecule's metabolic stability and bioavailability. The tert-butyl carbamate protection group in this compound provides excellent stability during synthetic transformations while being readily removable under mild conditions. These properties make it valuable for constructing complex molecular architectures, particularly in the development of central nervous system (CNS) drugs and enzyme inhibitors.
The synthesis of tert-butyl N-[4-[(1R)-2,2,2-trifluoro-1-hydroxyethyl]phenyl]carbamate typically involves asymmetric reduction of corresponding ketone precursors or resolution techniques to obtain the desired (R)-enantiomer. Analytical methods for quality control include chiral HPLC to verify enantiomeric purity and LC-MS for structural confirmation. Storage recommendations suggest keeping the compound under inert atmosphere at low temperatures to preserve its hydroxyethyl functionality.
In pharmaceutical applications, this intermediate has shown promise in the synthesis of protease inhibitors and kinase modulators. The trifluoromethyl group enhances binding affinity to biological targets while the carbamate moiety serves as a versatile handle for further derivatization. Current research explores its use in developing treatments for neurological disorders and inflammatory conditions, addressing some of the most searched health concerns in medical databases.
From a commercial perspective, CAS 1912429-59-4 represents a growing segment in the fine chemicals market, with increasing demand from contract research organizations and academic laboratories. Suppliers typically offer this compound in research quantities with certificates of analysis documenting its ≥95% purity and ≥98% enantiomeric excess. The global market for such chiral intermediates is projected to expand significantly, driven by the pharmaceutical industry's need for enantiomerically pure building blocks.
Environmental and safety considerations for tert-butyl N-[4-[(1R)-2,2,2-trifluoro-1-hydroxyethyl]phenyl]carbamate follow standard laboratory chemical handling protocols. While not classified as hazardous under current regulations, proper personal protective equipment is recommended when handling the compound. Disposal should comply with local regulations for organic chemical waste, with particular attention to the fluorine content in incineration scenarios.
Future research directions for 1912429-59-4 include exploring its potential in bioconjugation chemistry and as a precursor for PET radiotracers, addressing the growing interest in molecular imaging techniques. The compound's structural features make it suitable for creating targeted drug delivery systems, particularly for blood-brain barrier penetration - a hot topic in current neuropharmacology research.
For researchers sourcing tert-butyl N-[4-[(1R)-2,2,2-trifluoro-1-hydroxyethyl]phenyl]carbamate, key quality indicators include batch-to-batch consistency in enantiomeric purity and absence of residual solvents. Analytical data sheets should provide comprehensive characterization including 1H NMR, 13C NMR, and HRMS spectra. The compound's stability under various conditions (pH, temperature, light exposure) is another important consideration for process chemistry applications.
The development of more efficient synthetic routes to CAS 1912429-59-4 remains an active area of investigation, with recent literature focusing on catalytic asymmetric synthesis methods. These advancements aim to reduce production costs while maintaining high stereochemical purity - factors critical for scaling up pharmaceutical applications. The compound's versatility continues to inspire novel synthetic methodologies in academic and industrial settings alike.
In conclusion, tert-butyl N-[4-[(1R)-2,2,2-trifluoro-1-hydroxyethyl]phenyl]carbamate represents an important tool in modern medicinal chemistry, combining valuable structural features with synthetic flexibility. Its applications in drug discovery and development are expected to grow as researchers continue to explore the benefits of fluorinated chiral compounds in addressing current therapeutic challenges. The compound's unique properties position it well to contribute to advancements in targeted therapies and precision medicine initiatives.
1912429-59-4 (tert-butyl N-[4-[(1R)-2,2,2-trifluoro-1-hydroxyethyl]phenyl]carbamate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)